3-amino-N-(2-ethoxyphenyl)-6-pyridin-4-ylthieno[2,3-b]pyridine-2-carboxamide

• IUPAC Name: 3-amino-N-(2-ethoxyphenyl)-6-pyridin-4-ylthieno[2,3-b]pyridine-2-carboxamide
• InChI: InChI=1S/C21H18N4O2S/c1-2-27-17-6-4-3-5-16(17)24-20(26)19-18(22)14-7-8-15(25-21(14)28-19)13-9-11-23-12-10-13/h3-12H,2,22H2,1H3,(H,24,26)
• InChI Key: SOGZWJIEQUPRBQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)C2=C(C3=C(S2)N=C(C=C3)C4=CC=NC=C4)N
• Molecular Formula: C21H18N4O2S
• Molecular Weight: 390.5 g/mol

Description

“3-amino-N-(2-ethoxyphenyl)-6-pyridin-4-ylthieno[2,3-b]pyridine-2-carboxamide” is a compound that belongs to the class of thienopyridines. Thienopyridines are characterized by various therapeutic activities such as antimicrobial, antitubercular, antifungal, antiviral, anti-avian influenza, anti-inflammatory, antidiabetic, antioxidant, and anticancer.

Synthesis Analysis

The synthesis of thienopyridine derivatives involves various chemical reactions. For instance, the reaction of secondary 3-aminothieno[2,3-b]pyridine-2-carboxamides with ortho-formylbenzoic acid gave angular (±)-7,7a-dihydropyrido.

Molecular Structure Analysis

The molecular structure of thienopyridine derivatives can be studied using techniques like X-ray structural analysis. The structure of these compounds depends on the type of substituent at the amide nitrogen atom.

Chemical Reactions Analysis

Thienopyridine derivatives undergo various chemical reactions. For example, noncatalyzed, regio- and stereoselective hypochlorite oxidation of 3-aminothieno[2,3-b]pyridine-2-carboxamides has been reported.

Physical And Chemical Properties Analysis

The physical and chemical properties of thienopyridine derivatives can be analyzed using techniques like IR spectroscopy and NMR spectroscopy.

Scientific Research Applications

Bone Anabolic Activity

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Cancer Treatment

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Triplet Energy Materials

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Mechanism of Action

The mechanism of action of thienopyridine derivatives is often associated with their heterocyclic scaffold. They exhibit a broad range of biological and pharmacological activities including antibacterial, anti-tumor, and anti-diabetic.

Safety and Hazards

The safety and hazards associated with thienopyridine derivatives depend on their specific chemical structure. It’s important to handle these compounds with care and follow appropriate safety measures.

Future Directions

The future research directions in the field of thienopyridine derivatives include the design and synthesis of new compounds with improved biological activities. The continuing investigation of SAR (Structure-Activity Relationship) of 3-aminothieno[2,3-b]pyridine-2-carboxamide derivatives has been described.